Cas no 106064-31-7 (Pentanoic acid, 3-oxo-5-(phenylmethoxy)-, butyl ester)

• Product Name: Pentanoic acid, 3-oxo-5-(phenylmethoxy)-, butyl ester
• CAS No: 106064-31-7
• MF: C₁₆H₂₂O₄
• MW: 278.343485355377
• CID: 1179184
• Update Time: 2024-08-05

Pentanoic acid, 3-oxo-5-(phenylmethoxy)-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-oxo-5-(phenylmethoxy)-, butyl ester

• Inchi： 1S/C16H22O4/c1-2-3-10-20-16(18)12-15(17)9-11-19-13-14-7-5-4-6-8-14/h4-8H,2-3,9-13H2,1H3
• InChI Key： XIANQWOOEKGFCY-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)CC(=O)CCOCC1=CC=CC=C1

Computed Properties

• Exact Mass: 278.15186

Experimental Properties

• Density: 1.065±0.06 g/cm3(Predicted)
• Boiling Point: 379.9±22.0 °C(Predicted)
• PSA: 52.6
• pka: 10.37±0.46(Predicted)